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Compound of Interest

Compound Name: 2-Nitrophenethyl alcohol

Cat. No.: B7800951 Get Quote

Prepared for: Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2-Nitrophenethyl alcohol, a key chemical

intermediate. It covers its fundamental chemical identity, physicochemical properties, synthesis,

applications in research and development, and essential safety protocols. The information is

curated to support professionals in laboratory and drug development settings.

Chemical Identity and Structure
2-Nitrophenethyl alcohol is an aromatic compound characterized by a phenethyl backbone

substituted with a nitro group at the ortho position of the benzene ring.[1] This substitution

pattern significantly influences its chemical reactivity and physical properties.

IUPAC Name: 2-(2-nitrophenyl)ethanol[2][3]

CAS Number: 15121-84-3[1][2][4][5][6][7]

Molecular Formula: C₈H₉NO₃[1][2][5][7]

Molecular Weight: 167.16 g/mol [1][2][6][7]

Synonyms: o-Nitrophenethyl alcohol, 2-(o-Nitrophenyl)ethanol, Benzeneethanol, 2-nitro-[2][3]
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Caption: Chemical structure of 2-(2-nitrophenyl)ethanol.

Physicochemical Properties
The physical and chemical characteristics of 2-Nitrophenethyl alcohol are summarized below.

These properties are crucial for its handling, storage, and application in various experimental

setups.
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Property Value Source(s)

Appearance
Brown or dark brown liquid;

may appear as needles.
[1][2][4]

Melting Point 2 °C [4][5][6]

Boiling Point 267 °C [4][5][6]

Density 1.19 g/mL at 25 °C [4][5][6]

Refractive Index (n20/D) 1.5637 [4][5][6]

Flash Point 113 °C (235.4 °F) - closed cup [6]

Solubility Insoluble in water. [2][4]

Stability

Stable under normal

conditions. Incompatible with

strong oxidizing agents.

[1][4]

Synthesis Protocol
A common synthetic route to 2-(2-nitrophenyl)ethanol involves the reduction of an appropriate

precursor, such as ethyl (E)-3-(2-nitrophenyl)acrylate.[4] The following protocol is an example

of such a synthesis.

Objective: To synthesize 2-(2-nitrophenyl)ethanol (8a) from ethyl (E)-3-(2-nitrophenyl)acrylate

(9).

Materials:

Ethyl (E)-3-(2-nitrophenyl)acrylate (9)

95% Ethanol

CoCl₂·6H₂O

Diisopropylamine

Sodium borohydride (NaBH₄)
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Water

Ethyl acetate

Silica gel for column chromatography

Petroleum ether

Experimental Procedure:

To a stirred solution of ethyl (E)-3-(2-nitrophenyl)acrylate (7.0 g, 31.7 mmol) in 95% ethanol

(100 mL), add CoCl₂·6H₂O (377 mg, 5 mol%) and diisopropylamine (320 mg, 10 mol%) at 25

°C.[4]

Slowly add NaBH₄ (4.8 g, 126.8 mmol) to the mixture.[4]

Heat the reaction mixture and stir at 50 °C for 24 hours.[4]

Monitor the reaction's completion using Thin Layer Chromatography (TLC).[4]

Once complete, quench the reaction by adding water (20 mL) and ethyl acetate (100 mL).[4]

Separate the organic layer. Extract the aqueous layer with ethyl acetate (2 x 50 mL).[4]

Purify the crude product by silica gel column chromatography using a mixture of petroleum

ether and ethyl acetate (7:3 v/v) as the eluent to yield the final product.[4]

Rationale of Reagents:

Sodium borohydride (NaBH₄): A reducing agent used to reduce the acrylate.

Cobalt(II) chloride (CoCl₂·6H₂O): Acts as a catalyst in the reduction process.

Diisopropylamine: A base used in the reaction.
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Dissolve Ethyl (E)-3-(2-nitrophenyl)acrylate
in 95% Ethanol

Add CoCl₂·6H₂O and Diisopropylamine at 25°C

Slowly add NaBH₄

Stir at 50°C for 24 hours

Monitor reaction via TLC

Quench with Water and Ethyl Acetate

Separate layers and extract aqueous phase

Purify via Silica Gel Column Chromatography
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Caption: Workflow for the synthesis of 2-(2-nitrophenyl)ethanol.
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Applications in Research and Drug Development
2-Nitrophenethyl alcohol is a valuable building block in organic synthesis, particularly in the

pharmaceutical and agrochemical industries.[1]

Intermediate for Indole Synthesis: It is utilized in the synthesis of indoles, a common scaffold

in many biologically active compounds.[4]

Pharmaceutical Development: The compound serves as an intermediate in the creation of

various pharmaceuticals.[1][8] For instance, its derivatives are explored in the development

of anti-inflammatory and analgesic drugs.[8]

Organic Synthesis: Its functional groups—the hydroxyl and nitro groups—allow for a wide

range of chemical transformations, making it a versatile precursor for more complex

molecules.[1][8]

Applications
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Caption: Role of 2-Nitrophenethyl alcohol as a synthetic intermediate.

Safety and Handling
Proper handling of 2-Nitrophenethyl alcohol is essential in a laboratory setting. It is classified

with specific hazards that require appropriate safety measures.
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GHS Hazard Classification:

H302: Harmful if swallowed.[2]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

Handling and Storage:

Handling: Use in a well-ventilated area or a chemical fume hood.[1] Avoid direct physical

contact and wear appropriate personal protective equipment (PPE), including gloves and

safety glasses.[1][2] Do not eat, drink, or smoke when using this product.[9]

Storage: Store in a cool, dry, and dark location in a tightly sealed container.[1] Keep away

from incompatible materials and ignition sources.[1] It is classified as a combustible liquid.[6]

First Aid Measures:

If Swallowed: Do not induce vomiting. If the person is conscious, give one or two glasses of

water to dilute the chemical and seek immediate medical attention.[1]

Skin Contact: Wash with plenty of water. If irritation persists, seek medical advice.[9]

Eye Contact: Immediately flush with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.

Spectral Data
Spectral analysis is critical for the identification and characterization of 2-Nitrophenethyl
alcohol.

¹H NMR Spectroscopy: The proton NMR spectrum provides characteristic signals that

confirm the molecular structure. A spectrum is available in databases for reference.[10]

Infrared (IR) Spectroscopy: The IR spectrum would show characteristic peaks for the

hydroxyl (-OH), nitro (-NO₂), and aromatic C-H bonds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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